Cas no 63887-17-2 (Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-)

• Product Name: Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-
• CAS No: 63887-17-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 516821
• Update Time: 2026-04-29

Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-
• N-(2-hydroxyethyl)-2-prop-2-enoxybenzamide
• o-(Allyloxy)-N-(2-hydroxyethyl)benzamide
• 2-(Allyloxy)-N-(2-hydroxyethyl)benzamide

Computed Properties

• Exact Mass: 221.10525

Experimental Properties

• Density: 1.1514 (rough estimate)
• Boiling Point: 362.31°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 58.56

Additional information on Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-

Introduction to Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)- (CAS No. 63887-17-2)

Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 63887-17-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemistry. The molecular structure of this compound incorporates several key functional groups, including an amide group, hydroxyl groups, and an allyl ether moiety, which contribute to its versatile reactivity and biological significance.

The amide functional group in Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, plays a crucial role in its interaction with biological targets. Amides are well-known for their ability to form hydrogen bonds, making them essential in the design of bioactive molecules. The presence of the amide group in this compound suggests potential applications in the development of peptidomimetics and other therapeutic agents that rely on hydrogen bonding for specificity and stability.

Additionally, the hydroxyl groups within the molecular structure of Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, contribute to its solubility and reactivity. Hydroxyl groups are commonly found in many biologically active compounds and are known to participate in various biochemical pathways. The dual presence of hydroxyl and amide groups in this compound enhances its potential as a versatile intermediate in synthetic chemistry and drug discovery.

The allyl ether moiety is another significant feature of Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-. Allyl ethers are often used in organic synthesis due to their stability and ease of functionalization. This structural component may enable the compound to undergo further modifications, making it a valuable building block for more complex molecules. The ability to introduce additional functional groups at the allyl position could be particularly useful in the development of novel pharmaceuticals that require specific chemical properties.

Recent research has highlighted the importance of understanding the structural features of compounds like Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, in order to optimize their biological activity. Studies have shown that the precise arrangement of functional groups can significantly influence a molecule's interaction with biological targets. The unique combination of an amide group, hydroxyl groups, and an allyl ether moiety in this compound makes it a promising candidate for further investigation.

In the context of drug development, Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, could serve as a key intermediate in the synthesis of new therapeutic agents. The compound's ability to undergo various chemical transformations allows for the creation of diverse molecular architectures. This flexibility is crucial in pharmaceutical research, where the goal is often to develop molecules with high specificity and low toxicity.

The potential applications of Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, extend beyond drug development. This compound may also find utility in materials science and industrial chemistry, where its unique properties could be leveraged for innovative applications. For instance, its ability to form stable hydrogen bonds might make it suitable for use as a cross-linking agent or a component in polymer formulations.

Advances in computational chemistry have further enhanced our understanding of how compounds like Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, interact with biological systems. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These computational tools have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, involves several sophisticated chemical steps that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates that incorporate the amide and hydroxyl functional groups. These intermediates are then coupled with an allyl ether precursor to form the final product.

The reaction conditions must be carefully controlled to ensure high yields and purity. Factors such as temperature, solvent choice, and catalyst selection play critical roles in determining the success of the synthesis. Advances in green chemistry have also influenced these processes, promoting methods that minimize waste and reduce environmental impact.

Quality control is another essential aspect of working with compounds like Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-,. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to verify the structure and purity of synthetic products.

The future prospects for Benzamide,N-(2-hydroxyethyl)-2-(2-propen-1-yloxy)-, are promising given its unique structural features and potential applications. Ongoing research aims to explore new synthetic routes that improve efficiency and scalability while maintaining high quality standards. Collaborative efforts between academia and industry are likely to drive innovation in this field.

In conclusion, Benzamide,N-(2-hydroxyethyl)- (CAS No.63887-17-22) represents a significant advancement in chemical research due to its multifaceted properties and potential uses. Its combination of an amide group、hydroxyl groups、and an allyl ether moiety makes it a versatile molecule with applications spanning pharmaceuticals、materials science、and industrial chemistry。 As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in shaping future scientific discoveries。